5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C23H21N3O4/c1-4-29-23-19(10-11-20(24-23)15-8-6-5-7-9-15)21-25-22(30-26-21)16-12-17(27-2)14-18(13-16)28-3/h5-14H,4H2,1-3H3
• InChI Key: DUOYRFRUYLEEKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=N1)C2=CC=CC=C2)C3=NOC(=N3)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole varies depending on its application. In anticancer research, it has been shown to induce apoptosis (programmed cell death) in cancer cells. In antifungal and antibacterial research, it has been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes. In pesticide research, it has been shown to act as a neurotoxin in insects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole also vary depending on its application. In anticancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis. In antifungal and antibacterial research, it has been shown to disrupt the cell membranes of fungi and bacteria, leading to their death. In pesticide research, it has been shown to act as a neurotoxin in insects, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole in lab experiments include its diverse range of potential applications and its relatively easy synthesis method. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

The future directions for 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole research include further investigation into its potential applications in medicine, agriculture, and material science. In medicine, it could be studied for its potential as a cancer treatment or as an antibiotic. In agriculture, it could be explored as a potential pesticide that is less harmful to the environment. In material science, it could be studied for its potential as a fluorescent probe or as a material for optoelectronic devices.
In conclusion, 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole is a chemical compound that has the potential for a wide range of applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis method of 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole involves the reaction of 3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole with 3,5-dimethoxybenzaldehyde in the presence of a catalyst. The product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The scientific research application of 5-(3,5-dimethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole is vast and diverse. This compound has been studied for its potential applications in the fields of medicine, agriculture, and material science. In medicine, it has been investigated for its anticancer, antifungal, and antibacterial properties. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been explored for its ability to act as a fluorescent probe.